BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Diethyl diallylmalonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl diallylmalonate

Cat. No.: B042340

Essential Safety and Handling Guide for Diethyl
Diallylmalonate

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Diethyl diallylmalonate in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant use of this chemical.

Chemical Identifier:

Name: Diethyl diallylmalonate
Synonyms: Diethyl 2,2-diallylmalonate
CAS Number: 3195-24-2[1][2]

Molecular Formula: (H2C=CHCH2)2C(CO2C:zH5)2

Immediate Safety Concerns and First Aid

Diethyl diallylmalonate is known to cause skin, eye, and respiratory tract irritation.[2][3] The
toxicological properties of this material have not been fully investigated.[2][3]
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[3]

Remove contaminated clothing and shoes.
Skin Contact Flush skin with plenty of water for at least 15

minutes. Seek medical attention.[3]

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[3]
Do not induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[3]

Personal Protective Equipment (PPE)

Engineering controls, such as adequate ventilation, should be the primary method of exposure
control.[3] When handling Diethyl diallylmalonate, the following PPE is mandatory:
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PPE Category Specification

Chemical splash goggles are required.[3] In
Eye Protection situations with a high splash potential, a face

shield should be worn in addition to goggles.[4]

Wear appropriate chemical-resistant gloves to
) prevent skin exposure.[3] The choice of glove
Hand Protection ) )
material should be based on resistance to

permeation by the chemical.[4]

] Wear appropriate protective clothing, such as a
Body Protection )
lab coat, to prevent skin exposure.[3]

Use in a well-ventilated area. If exposure limits
are likely to be exceeded or if irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3] A
Respiratory respiratory protection program that meets OSHA
29 CFR 1910.134 and ANSI Z88.2 requirements
or European Standard EN 149 must be followed
whenever workplace conditions warrant a

respirator's use.

Operational Handling and Storage

Handling:

Avoid breathing vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

Storage:

e Store in a cool, dry place.[3]
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o Keep the container tightly closed.[2][3]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]
Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, follow these procedures:
e Evacuate the area.
o Ensure adequate ventilation.
* Wear the appropriate personal protective equipment as outlined above.[3]
o Absorb the spill with an inert material, such as vermiculite, sand, or earth.[3]
o Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]
e Do not let the product enter drains.[2]

Disposal: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[3]

o Dispose of this material as hazardous waste.
o Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

 Alternatively, the material may be mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[1]

o Contaminated packaging should be disposed of as unused product.[1]

o Consult state and local hazardous waste regulations to ensure complete and accurate
classification and disposal.[3]

Quantitative Data
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Property Value

) > 110 °C (> 230 °F)[3] or 113 °C (235.4 °F) -
Flash Point

closed cup
Boiling Point 128-130 °C at 12 mmHg
Density 0.994 g/mL at 25 °C
LD50/LC50 Not available[3]

No OSHA Vacated PELs are listed for this

Occupational Exposure Limits )
chemical.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Diethyl diallylmalonate in
a laboratory setting, from preparation to disposal.
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Preparation

Review Safety Data Sheet

;

Don Personal Protective Equipment (PPE)

;

Prepare Work Area (Fume Hood)

Proceed to experiment

Handling and Use

Weigh/Measure Diethyl diallylmalonate

;

Perform Experiment

Experiment complete

Cleanup arv d Disposal

Decontaminate Glassware and Surfaces

;

Segregate Waste

;

Dispose of Hazardous Waste

;

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Diethyl diallylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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